2-chloro-N-[4-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-chloro-N-[4-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C9H7ClF3NO/c10-5-8(15)14-7-3-1-6(2-4-7)9(11,12)13/h1-4H,5H2,(H,14,15)
• InChI Key: BHXKHTOSJBCCMU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(F)(F)F)NC(=O)CCl
• Molecular Formula: C9H7ClF3NO
• DSSTOX Substance ID: DTXSID50371378
• Molecular Weight: 237.60 g/mol
• CAS RN: 2707-23-5

Description

“2-chloro-N-[4-(trifluoromethyl)phenyl]acetamide” is a chemical compound with the empirical formula C9H7ClF3NO and a molecular weight of 237.61. It is a solid substance.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES string CC(=O)Nc1ccc(cc1Cl)C(F)(F)F. This indicates that the molecule consists of an acetamide group (CC(=O)N) attached to a chloro-trifluoromethyl-phenyl group (c1ccc(cc1Cl)C(F)(F)F).

Physical And Chemical Properties Analysis

“this compound” is a solid substance. Unfortunately, specific physical and chemical properties like melting point, boiling point, and density are not available in the resources.

Scientific Research Applications

Potential as Pesticides

• Research has explored the use of derivatives of N-aryl-2,4-dichlorophenoxyacetamide, including compounds similar to 2-chloro-N-[4-(trifluoromethyl)phenyl]acetamide, for their potential as pesticides. X-ray powder diffraction characterization of these compounds suggests their possible application in this area (Olszewska, Pikus, & Tarasiuk, 2008).

Structural and Conformational Studies

• The conformations of similar acetamide compounds have been studied through dipole moment method and quantum chemical calculations, providing insights into their molecular structures and potential applications in material sciences or molecular engineering (Ishmaeva et al., 2015).

Antibacterial Properties

• A study synthesized various N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, a compound structurally related to this compound. These compounds demonstrated potential as antibacterial agents against both gram-positive and gram-negative bacteria (Desai et al., 2008).

Synthesis and Characterization

• The synthesis and characterization of 2-hydroxy-N-methyl-N-phenyl-acetamide, a related compound, have been described, providing a framework for the synthesis and study of similar acetamides (Zhong-cheng & Wan-yin, 2002).

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral - Eye Irrit. 2, indicating that it is harmful if swallowed and causes eye irritation.

Mechanism of Action

Target of Action

It is often used in proteomics research , suggesting that it may interact with proteins or enzymes in the body.

Biochemical Pathways

As a biochemical used in proteomics research , it may influence protein-related pathways, but specific details are currently lacking.

Result of Action

As a compound used in proteomics research

Biochemical Analysis

Biochemical Properties

2-chloro-N-[4-(trifluoromethyl)phenyl]acetamide plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with proteases from Streptomyces griseus . The nature of these interactions often involves the inhibition or activation of enzymatic activity, which can lead to changes in metabolic pathways and cellular processes.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to alter the expression of certain genes involved in metabolic processes . Additionally, it can impact cellular metabolism by modifying the activity of key metabolic enzymes.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes, leading to changes in gene expression and metabolic activity. The compound’s ability to bind to specific sites on enzymes or receptors is crucial for its biochemical activity . This binding can result in conformational changes in the target molecules, thereby altering their function.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under certain conditions, but it can degrade over time, leading to a decrease in its biochemical activity . Long-term exposure to the compound in in vitro or in vivo studies has also been associated with changes in cellular function.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as the modulation of metabolic pathways. At higher doses, it can cause toxic or adverse effects . Threshold effects have been observed, where the compound’s activity changes significantly at certain dosage levels.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that play key roles in these pathways. For example, the compound has been shown to affect the activity of enzymes involved in the breakdown and synthesis of metabolic intermediates . These interactions can lead to changes in metabolic flux and metabolite levels.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biochemical activity. The compound can be transported by specific transporters or binding proteins, which facilitate its movement across cellular membranes . Once inside the cells, the compound can accumulate in specific compartments, influencing its localization and activity.

Subcellular Localization

The subcellular localization of this compound is essential for its function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications . This localization can affect the compound’s activity and its interactions with other biomolecules.